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Compound of Interest

Compound Name: Ervogastat

Cat. No.: B10831021 Get Quote

Essential Safety and Handling Guide for
Ervogastat
This guide provides crucial safety and logistical information for the proper handling and

disposal of Ervogastat (also known as PF-06865571), a potent diacylglycerol acyltransferase

2 (DGAT2) inhibitor.[1][2] Adherence to these procedures is vital for ensuring the safety of

laboratory personnel and the integrity of research. While Ervogastat is not classified as a

hazardous substance or mixture, following standard laboratory safety protocols is essential.[3]

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) is the primary

control measure to prevent exposure.[4] The following table outlines the recommended PPE for

handling Ervogastat, based on the potential risk of exposure.
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Body Area
Personal Protective
Equipment

Rationale

Eyes
Safety glasses with side

shields or goggles.

Protects eyes from potential

splashes. Standard

eyeglasses are not a

substitute.[4]

Face
Face shield (in addition to

goggles).

Recommended when there is

a significant risk of splashes or

spills, providing a fuller range

of protection.[4]

Hands Powder-free nitrile gloves.

Protects skin from direct

contact. Thicker gloves

generally offer better

protection.[5] It is

recommended to wear two

pairs of gloves when handling

biological fluids of patients who

have received hazardous

drugs.[4]

Body Laboratory coat or gown.
Prevents contamination of

personal clothing.[6]

Respiratory

Not generally required under

normal handling conditions

with adequate ventilation. An

N95 or N100 respirator may be

considered for large spills.

Surgical masks offer little to no

protection from chemical

exposure.[5]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure. The following

table summarizes the initial response measures.
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Exposure Route First Aid Instructions

Inhalation

Immediately move the individual to fresh air. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[3]

Skin Contact

Thoroughly rinse the affected skin with large

amounts of water. Remove any contaminated

clothing and footwear. Seek medical attention.

[3]

Eye Contact

Immediately flush the eyes with copious

amounts of water, making sure to separate the

eyelids to ensure thorough rinsing. Remove

contact lenses if present. Promptly seek medical

attention.[3]

Ingestion

If the person is conscious, wash out their mouth

with water. Do not give anything by mouth to an

unconscious person. Do not induce vomiting

unless directed by medical personnel. Get

medical attention.[3]

Handling and Storage Protocols
Proper handling and storage are essential to maintain the quality of Ervogastat and ensure a

safe laboratory environment.

Handling:

Use in a well-ventilated area.[3]

Avoid generating dust or aerosols.

Wear the personal protective equipment outlined above.

Wash hands thoroughly after handling.
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Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.

For long-term storage as a powder, -20°C for up to 3 years is recommended.[1]

Stock solutions should be aliquoted and stored at -80°C for up to one year to avoid repeated

freeze-thaw cycles.[1]

Accidental Release and Disposal Plan
In the event of a spill, it is important to follow a clear and systematic procedure to minimize

exposure and environmental contamination.

Accidental Release Measures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further spread of the material.

Absorb: Use an inert absorbent material to clean up the spill.

Collect: Place the absorbed material and any contaminated items into a sealed container for

disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal Plan: As Ervogastat is not classified as a hazardous substance, disposal should

follow standard laboratory procedures for non-hazardous chemical waste.[3] However, it is

crucial to adhere to all applicable federal, state, and local regulations.[7]

Collection: Place waste Ervogastat and any contaminated disposable materials (e.g.,

gloves, absorbent pads) in a designated, sealed waste container.
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Labeling: Clearly label the waste container with its contents.

Disposal: Dispose of the waste through your institution's chemical waste disposal program.

Do not dispose of it in the regular trash or pour it down the drain.[3]

Experimental Workflow and Safety Procedures
The following diagrams illustrate the standard workflow for handling Ervogastat and the

procedural steps for responding to an accidental spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.abmole.com/literature/ervogastat-msds.html
https://www.benchchem.com/product/b10831021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ervogastat Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Weigh Ervogastat

Prepare Solution

Perform Experiment

Decontaminate work surfaces

Segregate and label waste

Dispose of waste via approved channels

Doff PPE

Wash hands thoroughly
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Caption: Workflow for the safe handling of Ervogastat.
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Accidental Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect Waste into a Sealed Container

Decontaminate the Spill Area

Dispose of Waste Properly

Report the Incident
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Caption: Protocol for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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